![molecular formula C11H13BrN2O2 B1407583 3-Bromo-5-[(morpholin-4-yl)carbonyl]aniline CAS No. 1375068-77-1](/img/structure/B1407583.png)
3-Bromo-5-[(morpholin-4-yl)carbonyl]aniline
Overview
Description
3-Bromo-5-[(morpholin-4-yl)carbonyl]aniline is a chemical compound with the molecular formula C11H13BrN2O2 and a molecular weight of 285.14 g/mol . It is used in various fields of research, including life sciences, organic synthesis, and environmental measurements .
Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom attached to the third carbon of an aniline ring, and a carbonyl group attached to the fifth carbon of the aniline ring, which is further attached to a morpholine ring . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, which are not mentioned in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not mentioned in the search results . These properties can be determined using standard laboratory techniques.Scientific Research Applications
Antimicrobial Activities
3-Bromo-5-[(morpholin-4-yl)carbonyl]aniline and related compounds demonstrate potential in antimicrobial applications. For example, research has shown that similar compounds, like those derived from 3,4-difluoronitrobenzene and morpholine, exhibit significant antitubercular activities (Başoğlu, Yolal, Demirba, & Bektaş, 2012).
Cancer Research
Compounds with structural similarities to this compound have been investigated for their cytotoxic effects on cancer cells. Some derivatives were found effective in inhibiting the growth of tumor cell lines, such as HeLa, B16, and L1210 (Jantová et al., 2001).
Synthesis of Novel Compounds
The compound is also involved in the synthesis of novel chemical structures. Research on 3-bromoisothiazole derivatives with morpholine has led to the creation of new compounds with diverse properties and potential applications (Kalogirou & Koutentis, 2014).
Antimicrobial Drug Design
It plays a role in the design and synthesis of antimicrobial drugs. For instance, a series of novel aniline derivatives, incorporating a morpholin-4-yl group, were synthesized and showed significant activity against bacterial and fungal strains (Subhash & Bhaskar, 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with viral rna to form a viral nucleocapsid .
Mode of Action
It is suggested that similar compounds modulate viral translation initiation by interacting with hepatitis c virus (hcv) internal ribosome entry site (ires) and 40s ribosomal subunit .
Biochemical Pathways
It is likely that the compound influences the pathways related to viral replication and protein synthesis, given its interaction with viral rna and the ribosomal subunit .
Result of Action
Based on the mode of action of similar compounds, it can be inferred that the compound may inhibit viral replication and protein synthesis .
properties
IUPAC Name |
(3-amino-5-bromophenyl)-morpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O2/c12-9-5-8(6-10(13)7-9)11(15)14-1-3-16-4-2-14/h5-7H,1-4,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIPZZRCRZDBQFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=CC(=C2)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901245894 | |
Record name | (3-Amino-5-bromophenyl)-4-morpholinylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901245894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1375068-77-1 | |
Record name | (3-Amino-5-bromophenyl)-4-morpholinylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1375068-77-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Amino-5-bromophenyl)-4-morpholinylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901245894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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